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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B1672983 Get Quote

For immediate release: Ensuring the safe and environmentally responsible disposal of research

compounds is a critical component of laboratory best practices. This document provides

essential guidance on the proper disposal procedures for JNJ0966, a selective inhibitor of

matrix metalloproteinase-9 (MMP-9) zymogen activation. This information is intended for

researchers, scientists, and drug development professionals actively using this compound in

their work.

JNJ0966, with the chemical name N-{2-[(2-methoxyphenyl)amino]-4′-methyl-4,5′-bi-1,3-thiazol-

2′-yl}acetamide and CAS Number 315705-75-0, requires careful handling and disposal in

accordance with institutional, local, and national regulations.[1][2] The following procedures are

based on general best practices for chemical waste management and should be adapted to

comply with your institution's specific safety protocols.

Personal Protective Equipment (PPE)
Before handling JNJ0966 for disposal, it is imperative to wear appropriate Personal Protective

Equipment (PPE). This includes, but is not limited to:

PPE Category Specific Items

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Body Protection Laboratory coat
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Disposal Procedures for JNJ0966
All waste containing JNJ0966, including unused product, contaminated solutions, and labware,

should be treated as chemical waste. Do not dispose of JNJ0966 down the drain or in regular

trash.

Step 1: Waste Segregation and Collection

Solid Waste: Collect unused JNJ0966 powder, contaminated personal protective equipment

(gloves, etc.), and any other solid materials that have come into contact with the compound

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing JNJ0966 in a separate, leak-proof, and clearly

labeled hazardous waste container. Ensure the container is compatible with the solvents

used (e.g., DMSO).[3]

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) should be placed in

the solid chemical waste container. Non-disposable glassware must be decontaminated

before reuse.

Step 2: Decontamination of Non-Disposable Labware

Rinse contaminated glassware multiple times with a suitable solvent (e.g., ethanol or

acetone), collecting the rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Step 3: Waste Storage

Store all JNJ0966 waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure all waste containers are properly sealed to prevent leaks or spills.

Step 4: Final Disposal

Arrange for the disposal of all JNJ0966 waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
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Provide the waste manifest or disposal service with the Safety Data Sheet (SDS) for

JNJ0966.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of JNJ0966.
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JNJ0966 Disposal Workflow
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Caption: Logical workflow for the safe disposal of JNJ0966 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal protocols and the manufacturer's Safety Data Sheet (SDS) for complete

and detailed instructions.[3][4] It is the responsibility of the user to ensure compliance with all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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